Cas no 1310384-34-9 ((5-amino-3-pyridyl)boronic acid;hydrochloride)

• Product Name: (5-amino-3-pyridyl)boronic acid;hydrochloride
• CAS No: 1310384-34-9
• MF: C₅H₈BClN₂O₂
• MW: 174.393219947815
• MDL: MFCD12198141
• CID: 1026122
• Update Time: 2025-10-28

(5-amino-3-pyridyl)boronic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Aminopyridin-3-yl)boronic acid hydrochloride
• 5-aminopyridin-3-ylboronic acid HCL
• 5-AMINOPYRIDINE-3-BORONIC ACID-HCL
• (5-amino-3-pyridyl)boronic acid;hydrochloride

• MDL： MFCD12198141
• Inchi： 1S/C5H7BN2O2.ClH/c7-5-1-4(6(9)10)2-8-3-5;/h1-3,9-10H,7H2;1H
• InChI Key： FFNXDGUUZKYZGR-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C=NC=C(C=1)N)O

Computed Properties

• Exact Mass: 174.03700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 79.37000
• LogP: -0.27320

(5-amino-3-pyridyl)boronic acid;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on (5-amino-3-pyridyl)boronic acid;hydrochloride

Recent Advances in the Application of (5-amino-3-pyridyl)boronic acid hydrochloride (CAS: 1310384-34-9) in Chemical Biology and Pharmaceutical Research

Boronic acid derivatives have garnered significant attention in recent years due to their versatile applications in chemical biology, drug discovery, and materials science. Among these, (5-amino-3-pyridyl)boronic acid hydrochloride (CAS: 1310384-34-9) has emerged as a critical building block in the synthesis of bioactive molecules and pharmaceutical intermediates. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and potential therapeutic applications.

The compound (5-amino-3-pyridyl)boronic acid hydrochloride is particularly notable for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Recent studies have highlighted its utility in constructing complex heterocyclic scaffolds, which are prevalent in many FDA-approved drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient use of this boronic acid derivative in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

Beyond its synthetic applications, (5-amino-3-pyridyl)boronic acid hydrochloride has shown promise in biochemical assays and diagnostic applications. Researchers have exploited its ability to form reversible covalent bonds with diols and other biologically relevant molecules, making it a valuable tool for sensing and detection. A recent publication in Analytical Chemistry detailed the development of a boronic acid-based fluorescent probe incorporating this compound, which exhibited high selectivity for glucose and other biomarkers in physiological conditions.

In the realm of drug discovery, the amino-pyridine moiety of this boronic acid derivative has been instrumental in enhancing the pharmacokinetic properties of drug candidates. Several research groups have reported improved membrane permeability and target engagement when this structural motif is incorporated into lead compounds. Notably, a 2024 preclinical study demonstrated that derivatives of (5-amino-3-pyridyl)boronic acid hydrochloride exhibited potent inhibitory activity against bacterial β-lactamases, suggesting potential applications in combating antibiotic resistance.

The safety profile and handling considerations of (5-amino-3-pyridyl)boronic acid hydrochloride have also been subjects of recent investigations. While generally stable under standard laboratory conditions, studies have emphasized the importance of proper storage (typically at 2-8°C in a dry environment) to maintain its reactivity. Furthermore, advancements in large-scale synthesis methods have been reported, addressing previous challenges in the commercial availability of this important chemical building block.

Looking forward, the unique properties of (5-amino-3-pyridyl)boronic acid hydrochloride position it as a key player in emerging areas such as PROTAC (Proteolysis Targeting Chimera) development and covalent drug design. Its dual functionality as both a hydrogen bond donor/acceptor and a boronic acid moiety offers unprecedented opportunities for molecular recognition and targeted protein degradation. As research in these areas continues to advance, we anticipate seeing more innovative applications of this versatile compound in both academic and industrial settings.